2-(ethylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole

• IUPAC Name: 2-ethylsulfonyl-1-[[3-(trifluoromethyl)phenyl]methyl]benzimidazole
• InChI: InChI=1S/C17H15F3N2O2S/c1-2-25(23,24)16-21-14-8-3-4-9-15(14)22(16)11-12-6-5-7-13(10-12)17(18,19)20/h3-10H,2,11H2,1H3
• InChI Key: WXWAXCWULJDRRY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC2=CC=CC=C2N1CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H15F3N2O2S
• Molecular Weight: 368.4 g/mol

Description

“2-(ethylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole” is a chemical compound that belongs to the class of benzimidazoles. Benzimidazoles are a type of organic compound that are heterocyclic with benzene and imidazole rings.

Synthesis Analysis

The synthesis of 2-trifluoromethyl benzimidazoles, which is a similar compound, has been achieved by the condensation of diamines or amino(thio)phenols with in situ generated CF3CN. This method has been reported to yield good to excellent results. A copper-mediated three-component reaction of o-iodoanilines, anilines, and ethyl trifluoropyruvate has also been reported for the synthesis of 2-trifluoromethylbenzimidazole products.

Chemical Reactions Analysis

In the synthesis of 2-trifluoromethyl benzimidazoles, the reaction proceeds via the nucleophilic addition of trifluoroacetonitrile to the amino group of the diamine derivatives to form an imidamide intermediate, followed by intramolecular cyclization. Additionally, a new three-component reaction, namely condensation–anti-Michael addition–aromatization, has been reported for the construction of benzylic compounds.

Mechanism of Action

The mechanism of action of 2-(ethylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole is not fully understood. However, it is believed that the compound interacts with specific target molecules in the body, leading to changes in their function. For example, the compound has been shown to inhibit the activity of certain enzymes that are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to have anti-inflammatory and anti-tumor activities in vitro and in vivo. Additionally, it has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The compound 2-(ethylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole has several advantages for lab experiments. It is a fluorescent probe that can be used for the detection of metal ions in biological samples. Additionally, it has shown promising results in various preclinical studies, indicating its potential as a therapeutic agent. However, the compound has some limitations, such as its low solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research related to 2-(ethylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Other future directions include investigating the compound's potential as a diagnostic tool for various diseases and exploring its use in other scientific research areas.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in various scientific research areas. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of 2-(ethylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole involves the reaction between 3-(trifluoromethyl)benzaldehyde and ethylsulfonyl benzimidazole in the presence of a suitable catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product. The purity and yield of the final product can be improved by using different purification techniques.

Scientific Research Applications

The compound 2-(ethylsulfonyl)-1-(3-(trifluoromethyl)benzyl)-1H-benzo[d]imidazole has shown potential applications in various scientific research areas. It has been used as a fluorescent probe for the detection of metal ions such as zinc, copper, and iron. The compound has also been studied for its anti-tumor and anti-inflammatory activities. Additionally, it has been investigated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.